Cas no 2228207-17-6 (3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-methoxy-3-methylbutanoic acid
• CAS No: 2228207-17-6
• MF: C₁₇H₂₅NO₆
• MW: 339.383505582809
• CID: 5751983
• PubChem ID: 165700782
• Update Time: 2025-05-25

3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1904020
• 3-(4-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2-methoxy-3-methylbutanoic acid
• 2228207-17-6
• 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-methoxy-3-methylbutanoic acid

• Inchi： 1S/C17H25NO6/c1-16(2,3)24-15(22)18-10-7-8-11(12(19)9-10)17(4,5)13(23-6)14(20)21/h7-9,13,19H,1-6H3,(H,18,22)(H,20,21)
• InChI Key： ABEXGOZLEMIHSE-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1C=CC(=CC=1O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 339.16818752g/mol
• Monoisotopic Mass: 339.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-methoxy-3-methylbutanoic acid

Comprehensive Overview of 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-methoxy-3-methylbutanoic acid (CAS No. 2228207-17-6)

In the realm of organic chemistry and pharmaceutical research, 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-methoxy-3-methylbutanoic acid (CAS No. 2228207-17-6) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience, belongs to a class of hydroxyphenyl derivatives and is characterized by the presence of a tert-butoxycarbonyl (Boc) protecting group, a methoxy moiety, and a carboxylic acid functionality. Its molecular complexity makes it a subject of interest for synthetic chemists and drug developers alike.

The Boc-protected amino group in this compound is particularly noteworthy, as it plays a pivotal role in peptide synthesis and medicinal chemistry. The tert-butoxycarbonyl group is widely used to protect amines during multi-step organic reactions, ensuring selectivity and stability. Researchers frequently search for "Boc-protection strategies" or "Boc deprotection methods", highlighting the relevance of this functional group in contemporary chemistry. Additionally, the hydroxyphenyl and methoxy substituents contribute to the compound's potential bioactivity, making it a candidate for further pharmacological studies.

From a synthetic perspective, 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-methoxy-3-methylbutanoic acid can be synthesized through a series of well-established organic transformations. Key steps often involve Friedel-Crafts acylation, esterification, and Boc-protection reactions. The compound's carboxylic acid group further allows for derivatization, enabling the creation of amides, esters, or other derivatives for structure-activity relationship (SAR) studies. Such flexibility aligns with the growing demand for "customizable building blocks" in drug discovery pipelines.

In the context of current trends, this compound intersects with several hot topics in the scientific community. For instance, the rise of fragment-based drug design (FBDD) has increased the need for structurally diverse fragments like hydroxyphenyl-bearing molecules. Moreover, the compound's potential as a precursor for kinase inhibitors or anti-inflammatory agents aligns with the surge in searches for "targeted therapeutics" and "small molecule modulators". Its chiral centers also make it relevant to discussions on "enantioselective synthesis", a trending subtopic in asymmetric catalysis.

Analytical characterization of CAS No. 2228207-17-6 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and high-performance liquid chromatography (HPLC). Purity assessment is critical, as impurities can significantly impact downstream applications. This underscores the importance of "quality control in synthetic chemistry", a frequently searched phrase among industrial and academic researchers.

Looking ahead, the versatility of 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-methoxy-3-methylbutanoic acid positions it as a valuable tool in both academic and industrial settings. Whether as a intermediate for drug candidates or a standalone scaffold for probing biological targets, its utility is bound to expand as chemical biology and medicinal chemistry continue to evolve. For researchers seeking "novel aromatic carboxylic acids" or "Boc-protected phenolic compounds", this molecule offers a compelling case study in molecular design and application.